Cas no 1003012-06-3 (1-(2-methylpropyl)-3-nitro-1H-pyrazole)

1-(2-Methylpropyl)-3-nitro-1H-pyrazole is a nitro-substituted pyrazole derivative characterized by its isobutyl side chain at the N1 position. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the development of pharmaceuticals, agrochemicals, and energetic materials. The nitro group enhances reactivity, facilitating further functionalization, while the 2-methylpropyl substituent may influence solubility and steric properties. Its structural features make it suitable for applications requiring tailored electronic or steric effects in heterocyclic systems. The compound is typically handled under controlled conditions due to the nitro group's potential sensitivity. Analytical characterization is recommended to confirm purity and stability for intended uses.

1-(2-methylpropyl)-3-nitro-1H-pyrazole structure

1003012-06-3 structure

Product Name:1-(2-methylpropyl)-3-nitro-1H-pyrazole

CAS No:1003012-06-3

MF:C₇H₁₁N₃O₂

MW:169.181141138077

MDL:MFCD09701725

CID:2857101

PubChem ID:25247760

Update Time:2025-05-21

1-(2-methylpropyl)-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-isobutyl-3-nitro-1H-pyrazole
- 1-(2-methylpropyl)-3-nitro-1H-pyrazole
- MFCD09701725
- EN300-231563
- CJCOHLYFDOJEMH-UHFFFAOYSA-N
- AKOS015922480
- AKOS005167928
- STK352095
- 1-(2-methylpropyl)-3-nitropyrazole
- SCHEMBL1861569
- 1003012-06-3
- MDL： MFCD09701725
- Inchi： 1S/C7H11N3O2/c1-6(2)5-9-4-3-7(8-9)10(11)12/h3-4,6H,5H2,1-2H3
- InChI Key： CJCOHLYFDOJEMH-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CN(CC(C)C)N=1)=O

Computed Properties

Exact Mass: 169.085126602Da
Monoisotopic Mass: 169.085126602Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 63.6Å²

1-(2-methylpropyl)-3-nitro-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB422721-1 g	1-(2-Methylpropyl)-3-nitro-1H-pyrazole	1003012-06-3		1g	€542.30	2023-04-24
abcr	AB422721-5 g	1-(2-Methylpropyl)-3-nitro-1H-pyrazole	1003012-06-3		5g	€947.00	2023-04-24
abcr	AB422721-10 g	1-(2-Methylpropyl)-3-nitro-1H-pyrazole	1003012-06-3		10g	€1330.40	2023-04-24
Chemenu	CM331416-1g	1-(2-Methylpropyl)-3-nitro-1h-pyrazole	1003012-06-3	95%+	1g	$500	2021-08-18
Chemenu	CM331416-5g	1-(2-Methylpropyl)-3-nitro-1h-pyrazole	1003012-06-3	95%+	5g	$1556	2021-08-18
Chemenu	CM331416-1g	1-(2-Methylpropyl)-3-nitro-1h-pyrazole	1003012-06-3	95%+	1g	$330	2023-02-03
Chemenu	CM331416-5g	1-(2-Methylpropyl)-3-nitro-1h-pyrazole	1003012-06-3	95%+	5g	$957	2023-02-03
Enamine	EN300-231563-0.05g	1-(2-methylpropyl)-3-nitro-1H-pyrazole	1003012-06-3	95%	0.05g	$69.0	2024-06-20
Enamine	EN300-231563-0.1g	1-(2-methylpropyl)-3-nitro-1H-pyrazole	1003012-06-3	95%	0.1g	$105.0	2024-06-20
Enamine	EN300-231563-0.25g	1-(2-methylpropyl)-3-nitro-1H-pyrazole	1003012-06-3	95%	0.25g	$149.0	2024-06-20